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Compound of Interest

Compound Name: N-(Butoxymethyl)acrylamide

Cat. No.: B158947 Get Quote

An In-depth Technical Guide to the Safe Handling of N-(Butoxymethyl)acrylamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-
(Butoxymethyl)acrylamide (CAS No. 1852-16-0), a versatile monomer used in polymer

synthesis.[1] Due to its hazardous properties, strict adherence to safety protocols is crucial to

minimize risks in a laboratory or industrial setting.

Hazard Identification and Classification
N-(Butoxymethyl)acrylamide is classified as a hazardous chemical.[2] It is a combustible

liquid that is harmful if swallowed and may cause skin and eye irritation.[2][3] There are

significant long-term health risks, including the suspicion of causing genetic defects, cancer,

and damage to the unborn child. It may also cause respiratory irritation and damage to organs,

specifically the kidneys and liver, through prolonged or repeated exposure.[2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Germ Cell Mutagenicity 1B
H340: May cause genetic

defects

Carcinogenicity 2
H351: Suspected of causing

cancer

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

Specific target organ toxicity

(repeated exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Source: Fisher Scientific[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of N-(Butoxymethyl)acrylamide is

essential for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C8H15NO2 [3][4]

Molecular Weight 157.21 g/mol [3][4]

Appearance Liquid [4]

Boiling Point 281.2°C at 760 mmHg

Flash Point 78 °C / 172.4 °F

Vapor Pressure 0.00704 mmHg [5]

Oral LD50 (rat) 1030 mg/kg [5][6]

Safe Handling and Storage
Proper handling and storage procedures are paramount to prevent exposure and accidents.

Handling
Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles or a face shield, protective gloves, and clothing to prevent skin contact.[2][3]

[7]

Avoid Contact: Do not get in eyes, on skin, or on clothing.[2] Avoid breathing mist, vapors, or

spray.[2]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][3] Do not eat,

drink, or smoke when using this product.[2][3]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][3] No

smoking.[2][3] Take precautionary measures against static discharges.[2]

Storage
Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
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Conditions to Avoid: Keep away from heat, sparks, and flame.[2] Incompatible products

include strong oxidizing agents, peroxides, copper, acids, and bases.[2]

Stability: Stable under normal conditions.[2] Hazardous polymerization may occur.[3][5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical to minimize exposure.

Table 3: Exposure Controls and Personal Protective Equipment

Control Parameter Recommendation

Engineering Controls

Use only under a chemical fume hood.[2]

Ensure adequate ventilation, especially in

confined areas.[2] Eyewash stations and safety

showers must be close to the workstation

location.[2]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2] A face shield may be required in

some situations.[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2] Handle with gloves,

which must be inspected prior to use. Use

proper glove removal technique.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[8] A

vapor respirator is recommended.[3]

General Hygiene

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B1060.pdf
https://haz-map.com/Agents/4033
https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B1060.pdf
https://www.fishersci.com/store/msds?partNumber=AC435641000&productDescription=N-%28BUTOXYMETHYL%29ACRYLAMI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP14021&productDescription=ACRYLAMIDE+SOLUTION+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B1060.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Remove contact lenses, if present and easy to

do.[2] Get medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[2] Remove and wash

contaminated clothing before reuse.[2] If skin

irritation occurs, get medical advice/attention.[2]

Inhalation

Remove to fresh air.[2] If not breathing, give

artificial respiration.[2] Do not use mouth-to-

mouth resuscitation.[2] Get medical attention.[2]

Ingestion

Do NOT induce vomiting.[2] Call a physician or

poison control center immediately.[2] Rinse

mouth.[3]

Fire-Fighting Measures
N-(Butoxymethyl)acrylamide is a combustible liquid.

Table 5: Fire-Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media

Water spray, carbon dioxide (CO2), dry

chemical, alcohol-resistant foam.[2] Water mist

may be used to cool closed containers.[2]

Unsuitable Extinguishing Media No information available.

Specific Hazards

Combustible liquid.[2][3] Risk of ignition.[8] May

polymerize explosively when heated or involved

in a fire.[3] Containers may explode when

heated.[3]

Protective Equipment

As in any fire, wear self-contained breathing

apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent) and full protective gear.

[2]

Accidental Release Measures
Prompt and safe cleanup of spills is essential to prevent environmental contamination and

personnel exposure.

Personal Precautions: Use personal protective equipment.[2][3] Remove all sources of

ignition.[2][3] Avoid contact with skin, eyes, or clothing.[2] Ensure adequate ventilation.[3]

Environmental Precautions: Prevent product from entering drains.[3] Avoid release to the

environment.[2]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder, sawdust).[2][3] Keep in suitable, closed

containers for disposal.[2] Take precautionary measures against static discharges.[2]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of N-
(Butoxymethyl)acrylamide.
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Safe Handling Workflow for N-(Butoxymethyl)acrylamide
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Caption: Logical workflow for N-(Butoxymethyl)acrylamide safety.
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Disclaimer: This guide is intended for informational purposes only and should not be a

substitute for a comprehensive risk assessment and adherence to all applicable safety

regulations and institutional protocols. Always consult the most current Safety Data Sheet

(SDS) for N-(Butoxymethyl)acrylamide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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